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The incorporation of various organic cations into metal halide perovskites has emerged as a
important strategy for tuning their optoelectronic properties and enhancing their stability. Among
these, diethylammonium bromide (DEABTr) has garnered attention for its role in forming
2D/3D hybrid perovskite structures, which can significantly influence the material's
photoluminescence (PL) characteristics. This guide provides a comparative analysis of the
photoluminescence spectroscopy of perovskites incorporating DEABT, contrasted with
conventional perovskite formulations.

Data Presentation: A Comparative Look at
Photoluminescence Properties

The introduction of DEABT into perovskite films, typically through a post-treatment of a 3D
perovskite like methylammonium lead iodide (MAPDIs), leads to the formation of a 2D capping
layer of (DEA)2Pbls on top of the 3D perovskite. This hybrid structure exhibits notable changes
in its photoluminescence properties compared to the pristine 3D perovskite.
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Photoluminescenc
e Metric

Pristine MAPDbIz
Perovskite

DEABr-Treated
MAPbIs (2D/3D
Hybrid)

Other Organic
Cation Additives
(General Trends)

PL Peak Position

Centered around 780

nm

Often shows a slight
blue shift in the main
3D peak and may
exhibit additional
peaks at shorter
wavelengths
corresponding to the

2D phase.

Can cause blue or red
shifts depending on
the cation's size and
its effect on the

perovskite lattice.[1]

PL Intensity

Baseline intensity

Significantly enhanced

Generally leads to an
increase in PL
intensity through

defect passivation.

Photoluminescence
Quantum Yield
(PLQY)

Variable, often

moderate

Increased due to
passivation of surface
defects and improved
charge carrier
confinement. Can
exceed 30% with
ligand passivation.[2]

[3]

Can be significantly
enhanced, with some
quasi-2D perovskites

reaching over 80%.[3]

[4]

Charge Carrier

Lifetime (1)

Typically in the range
of tens to hundreds of

nanoseconds

Prolonged, often by
an order of magnitude
or more, indicating
reduced non-radiative

recombination.[2][5]

Bromine doping, for
instance, has been
shown to increase
charge carrier
lifetimes by a factor of
~2.75.[6][7]

Experimental Protocols
Synthesis of DEABr-Treated 2D/3D Hybrid Perovskite

Films
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A typical method for preparing DEABr-treated perovskite films involves a two-step process:

Fabrication of the 3D Perovskite Film: A pristine 3D perovskite film, such as MAPDIs, is first
deposited on a substrate using a solution-based method like spin-coating. For instance, a
precursor solution of Pblz and methylammonium iodide (MAI) in a solvent like DMF:DMSO is
spin-coated and then annealed.

DEABr Post-Treatment: A solution of diethylammonium bromide in a solvent like
isopropanol is then spin-coated onto the prepared 3D perovskite film. This is followed by a
low-temperature annealing step to facilitate the in-situ formation of the 2D (DEA)2Pbla4
capping layer.

Photoluminescence Spectroscopy Measurements

Steady-State Photoluminescence (PL) Spectroscopy:

Excitation Source: A continuous-wave (CW) laser (e.g., 405 nm or 532 nm) is commonly
used.[8] A xenon arc lamp with a monochromator can also be employed for wavelength-
dependent measurements.[9]

Detection System: The emitted light is collected and focused into a spectrometer equipped
with a CCD detector. For quantitative measurements of PLQY, an integrating sphere is used
to capture all emitted photons.[2][9]

Procedure: The sample is placed in the measurement chamber, and the excitation source is
directed onto the film. The emitted photoluminescence is collected by the detector and
plotted as intensity versus wavelength.

Time-Resolved Photoluminescence (TRPL) Spectroscopy:

o Excitation Source: A pulsed laser with a high repetition rate and short pulse duration (e.g.,
picosecond or femtosecond laser) is used to excite the sample.

» Detection System: A time-correlated single-photon counting (TCSPC) system or a streak
camera is used to measure the decay of the photoluminescence intensity over time.
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e Procedure: The sample is excited with a laser pulse, and the arrival times of the emitted
photons are recorded. By accumulating data from many pulses, a histogram of photon arrival
times is constructed, which represents the PL decay curve. This decay curve is then fitted
with an appropriate model (e.g., a bi-exponential decay) to extract the charge carrier

lifetimes.[10]

Mandatory Visualization
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Experimental Workflow for PL Analysis of DEABr-Treated Perovskites
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Experimental Workflow Diagram
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Effect of DEABr on Perovskite Photoluminescence
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DEABT''s Influence on PL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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